Cas no 120952-68-3 (N-Butyl L-isoleucinamide)

N-Butyl L-isoleucinamide is a derivative of the amino acid L-isoleucine, modified with an n-butyl group to enhance its lipophilicity and bioavailability. This compound is primarily utilized in peptide synthesis and pharmaceutical research due to its ability to improve membrane permeability and metabolic stability. Its structural features make it valuable for designing bioactive peptides and prodrugs, particularly in applications requiring prolonged systemic exposure. The n-butyl substitution also contributes to increased solubility in organic solvents, facilitating its incorporation into hydrophobic matrices. Researchers favor this derivative for its balanced properties, which bridge the gap between hydrophilic amino acids and lipophilic drug candidates.

N-Butyl L-isoleucinamide structure

Product Name:N-Butyl L-isoleucinamide

CAS No:120952-68-3

MF:C₁₀H₂₂N₂O

MW:186.294482707977

CID:3041909

Update Time:2025-06-07

N-Butyl L-isoleucinamide Chemical and Physical Properties

Names and Identifiers

- N-Butyl L-isoleucinamide
- (2S,3S)-2-AMINO-N-BUTYL-3-METHYLPENTANAMIDE
- Y2963
- Inchi： 1S/C10H22N2O/c1-4-6-7-12-10(13)9(11)8(3)5-2/h8-9H,4-7,11H2,1-3H3,(H,12,13)/t8-,9-/m0/s1
- InChI Key： ZCLXOGKYLYWKDL-IUCAKERBSA-N
- SMILES： O=C([C@H]([C@@H](C)CC)N)NCCCC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 148
XLogP3: 1.6
Topological Polar Surface Area: 55.1

N-Butyl L-isoleucinamide Pricemore >>

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1PlusChem	1P00HGAO-1g	Pentanamide, 2-amino-N-butyl-3-methyl-, [S-(R,R)]-	120952-68-3	97%	1g	$133.00	2025-02-28
1PlusChem	1P00HGAO-5g	Pentanamide, 2-amino-N-butyl-3-methyl-, [S-(R,R)]-	120952-68-3	97%	5g	$394.00	2025-02-28
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1PlusChem	1P00HGAO-25g	Pentanamide, 2-amino-N-butyl-3-methyl-, [S-(R,R)]-	120952-68-3	97%	25g	$1139.00	2025-02-28
A2B Chem LLC	AI13472-1g	N-Butyl L-isoleucinamide	120952-68-3	97%	1g	$125.00	2024-04-20
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A2B Chem LLC	AI13472-25g	N-Butyl L-isoleucinamide	120952-68-3	97%	25g	$1075.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760543-1g	(2s,3s)-2-Amino-n-butyl-3-methylpentanamide	120952-68-3	98%	1g	￥2866.00	2024-08-09
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